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Compound of Interest

Compound Name:
aminopterin N-hydroxysuccinimide

ester

Cat. No.: B1665997 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of aminopterin N-hydroxysuccinimide (NHS)

ester, a derivative of the potent antifolate aminopterin. This document consolidates key data,

outlines its mechanism of action, and provides exemplary experimental protocols relevant to its

application in research and drug development.

Core Data Summary
Quantitative data for aminopterin N-hydroxysuccinimide ester is summarized below. It is

important to note that variations in reported molecular weights and formulas exist across

different suppliers, which may be attributed to differences in hydration states or salt forms of

the compound.
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Parameter Value Source(s)

CAS Number 98457-88-6 [1][2]

Molecular Formula C23H25N9O7 [1]

C24H27N9O8 [3]

C24H25N9O7 [4]

Molecular Weight 539.50 g/mol [1]

569.53 g/mol [3]

551.5 g/mol [4]

Synonyms

NHS-Aminopterin, N-

Hydroxysuccinimide

aminopterin

[1]

Mechanism of Action: Dihydrofolate Reductase
Inhibition
Aminopterin and its derivatives are potent antineoplastic and immunosuppressive agents. The

primary mechanism of action involves the competitive inhibition of dihydrofolate reductase

(DHFR), a critical enzyme in folate metabolism.[5][6][7]

DHFR catalyzes the reduction of dihydrofolate (DHF) to tetrahydrofolate (THF). THF and its

derivatives are essential cofactors for the synthesis of purines and thymidylate, which are the

building blocks of DNA and RNA. By binding to the active site of DHFR with high affinity,

aminopterin blocks the production of THF. This leads to a depletion of the nucleotide precursors

necessary for DNA replication and cell division, ultimately resulting in cell cycle arrest and

apoptosis, particularly in rapidly proliferating cells such as cancer cells.

The N-hydroxysuccinimide ester functional group is a reactive moiety that allows for the

covalent conjugation of aminopterin to primary amines on biomolecules, such as proteins (e.g.,

antibodies) and oligonucleotides. This enables the targeted delivery of the cytotoxic

aminopterin to specific cell populations.
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Signaling Pathway Diagram
The following diagram illustrates the inhibition of the folate synthesis pathway by aminopterin.
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Caption: Inhibition of Dihydrofolate Reductase (DHFR) by Aminopterin.

Experimental Protocols
While a specific, validated protocol for the synthesis of aminopterin N-hydroxysuccinimide
ester is not readily available in the public domain, the general synthesis of NHS esters from

their corresponding carboxylic acids is a well-established chemical transformation.[8][9][10]

The primary utility of aminopterin N-hydroxysuccinimide ester for researchers is in the

conjugation to biomolecules. Below is a general protocol for the conjugation of an NHS ester to

a protein, such as an antibody. This protocol should be optimized for the specific biomolecule

and application.

General Protocol for Antibody Conjugation with
Aminopterin N-hydroxysuccinimide Ester
This protocol is adapted from standard NHS ester conjugation procedures.[11][12]
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Materials:

Antibody (or other protein) in an amine-free buffer (e.g., PBS, pH 7.2-7.4)

Aminopterin N-hydroxysuccinimide ester

Anhydrous dimethyl sulfoxide (DMSO)

Reaction buffer: 0.1 M sodium bicarbonate or sodium borate buffer, pH 8.3-8.5

Quenching solution: 1 M Tris-HCl or 1 M glycine, pH 7.4

Purification column (e.g., size-exclusion chromatography column)

Procedure:

Antibody Preparation:

If the antibody solution contains primary amines (e.g., Tris buffer, glycine) or stabilizers like

BSA, it must be purified. This can be achieved by dialysis against PBS or by using an

antibody purification kit.

Adjust the concentration of the antibody to 2-5 mg/mL in the reaction buffer (pH 8.3-8.5).

NHS Ester Solution Preparation:

Immediately before use, dissolve the aminopterin N-hydroxysuccinimide ester in
anhydrous DMSO to a concentration of 10 mM. Vortex briefly to ensure complete

dissolution.

Conjugation Reaction:

Calculate the required volume of the NHS ester solution to achieve the desired molar

excess of the ester to the antibody. A starting point is a 10- to 20-fold molar excess.

Add the calculated volume of the aminopterin N-hydroxysuccinimide ester solution to

the antibody solution while gently vortexing.
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Incubate the reaction mixture for 1-2 hours at room temperature or overnight at 4°C,

protected from light.

Quenching the Reaction:

To stop the reaction, add the quenching solution to a final concentration of 50-100 mM.

Incubate for 15-30 minutes at room temperature.

Purification of the Conjugate:

Remove unconjugated aminopterin N-hydroxysuccinimide ester and other reaction

byproducts by size-exclusion chromatography or dialysis.

Characterization:

Determine the degree of labeling (DOL), i.e., the number of aminopterin molecules per

antibody, using UV-Vis spectrophotometry by measuring the absorbance at 280 nm (for

the protein) and the characteristic absorbance maximum for aminopterin.

Assess the purity and integrity of the conjugate by SDS-PAGE and confirm the retention of

antigen-binding activity by ELISA or flow cytometry.

Experimental Workflow Diagram
The following diagram outlines the general workflow for the conjugation of aminopterin N-
hydroxysuccinimide ester to an antibody.
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Caption: Antibody Conjugation Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1665997?utm_src=pdf-body-img
https://www.benchchem.com/product/b1665997?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665997?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. medkoo.com [medkoo.com]

2. medchemexpress.com [medchemexpress.com]

3. Aminopterin N-hydroxysuccinimide ester 98457-88-6 | MCE [medchemexpress.cn]

4. aminopterin N-hydroxysuccinimide ester | C24H25N9O7 | CID 3035765 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. Inhibition of dihydrofolate reductase from bacterial and vertebrate sources by folate,
aminopterin, methotrexate and their 5-deaza analogues - PubMed
[pubmed.ncbi.nlm.nih.gov]

6. Inhibition of dihydrofolic reductase by aminopterin and amethopterin - PubMed
[pubmed.ncbi.nlm.nih.gov]

7. Dihydrofolate reductase inhibitor - Wikipedia [en.wikipedia.org]

8. Separating the isomers—Efficient synthesis of the N-hydroxysuccinimide esters of 5 and
6-carboxyfluorescein diacetate and 5 and 6-carboxyrhodamine B - PMC
[pmc.ncbi.nlm.nih.gov]

9. US3317559A - alpha-amino acid esters of n-hydroxysuccinimide and preparation and use
in peptide synthesis - Google Patents [patents.google.com]

10. ​Synthesis of N-Hydroxysuccinimide Esters, N-Acylsaccharins, and Activated Esters from
Carboxylic Acids Using I2/PPh3 [organic-chemistry.org]

11. bocsci.com [bocsci.com]

12. furthlab.xyz [furthlab.xyz]

To cite this document: BenchChem. [Technical Guide: Aminopterin N-hydroxysuccinimide
Ester]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1665997#aminopterin-n-hydroxysuccinimide-ester-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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